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Compound Name: 5-Aminoimidazole ribonucleotide

Cat. No.: B1216591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for enzymatic assays involving 5-
Aminoimidazole ribonucleotide (AIR), a key intermediate in the de novo purine biosynthesis

pathway. Understanding the kinetics of the enzymes that produce and consume AIR is crucial

for the development of novel antimicrobial and anticancer therapeutics.

Introduction
5-Aminoimidazole ribonucleotide (AIR) is a central molecule in the synthesis of purine

nucleotides. Its formation and subsequent conversion are catalyzed by a series of enzymes

that represent attractive targets for therapeutic intervention. This document outlines protocols

for assaying the activity of four key enzymes in this pathway:

AIR Synthetase (PurM): Catalyzes the ATP-dependent cyclization of formylglycinamidine

ribonucleotide (FGAM) to form AIR.

N⁵-Carboxyaminoimidazole Ribonucleotide (N⁵-CAIR) Synthetase (PurK): Found in most

prokaryotes, yeasts, and plants, this enzyme catalyzes the ATP-dependent carboxylation of

AIR to N⁵-CAIR.

N⁵-CAIR Mutase (PurE - Class I): In organisms possessing PurK, this enzyme catalyzes the

intramolecular transfer of the carboxyl group from the exocyclic nitrogen to the C4 position of
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the imidazole ring, converting N⁵-CAIR to 4-carboxy-5-aminoimidazole ribonucleotide
(CAIR).

AIR Carboxylase (PurE - Class II / PurCE): In vertebrates and some bacteria, this enzyme

directly carboxylates AIR at the C4 position to form CAIR, bypassing the N⁵-CAIR

intermediate.

Signaling Pathway: De Novo Purine Biosynthesis
The diagram below illustrates the central role of 5-Aminoimidazole ribonucleotide (AIR) and

the subsequent enzymatic steps in the de novo purine biosynthesis pathway in different

domains of life.
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De Novo Purine Biosynthesis

Prokaryotes, Fungi, Plants

FGAM 5-Aminoimidazole
Ribonucleotide (AIR)

  AIR Synthetase (PurM)
+ ATP

N⁵-Carboxyaminoimidazole
Ribonucleotide (N⁵-CAIR)

  N⁵-CAIR Synthetase (PurK)
+ ATP, HCO₃⁻ 4-Carboxy-5-aminoimidazole

Ribonucleotide (CAIR)

  AIR Carboxylase (PurE - Class II / PurCE)
+ CO₂

  N⁵-CAIR Mutase (PurE - Class I) SAICAR

  SAICAR Synthetase (PurC)
+ Aspartate, ATP

Enzymatic Assay Workflow

Reagent Preparation
(Buffer, Substrate, Enzyme)

Reaction Initiation
(Add enzyme to substrate mix)

Incubation
(Controlled Temperature and Time)

Signal Detection
(e.g., Spectrophotometry, Fluorometry)

Data Analysis
(Calculate initial velocity, kinetic parameters)
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To cite this document: BenchChem. [Application Notes and Protocols for Enzymatic Assays
Involving 5-Aminoimidazole Ribonucleotide (AIR)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1216591#protocols-for-enzymatic-
assays-involving-5-aminoimidazole-ribonucleotide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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